Cas no 1333246-31-3 (Boc-Dap-OtBu hydrochloride)

• Product Name: Boc-Dap-OtBu hydrochloride
• CAS No: 1333246-31-3
• MF: C₁₂H₂₅ClN₂O₄
• MW: 296.790902853012
• CID: 6792926
• PubChem ID: 86679032
• Update Time: 2025-10-28

Boc-Dap-OtBu hydrochloride Chemical and Physical Properties

Names and Identifiers

• BOC-L-DAP-OTBU HYDROCHLORIDE
• SCHEMBL14471495
• Boc-Dap-OtBu hydrochloride
• 3-amino-N-(tert-butoxycarbonyl)-L-alanine tert-butylester hydrochloride
• tert-butyl (2S)-3-amino-2-{[(tert-butoxy)carbonyl]amino}propanoate hydrochloride
• CS-0168513
• N6DQZ7F2WF
• L-Alanine, 3-amino-N-((1,1-dimethylethoxy)carbonyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• 3-Amino-N-(tert-butoxycarbonyl)-L-alanine tert-butyl ester hydrochloride
• (S)-tert-Butyl 3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• Boc-Dap-OtBu.HCl
• tert-Butyl (S)-3-amino-2-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• MFCD08275854
• NNVLQCWVLLOZNV-QRPNPIFTSA-N
• tert-butyl (2S)-3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate;hydrochloride
• 1333246-31-3
• UNII-N6DQZ7F2WF

• Inchi： 1S/C12H24N2O4.ClH/c1-11(2,3)17-9(15)8(7-13)14-10(16)18-12(4,5)6;/h8H,7,13H2,1-6H3,(H,14,16);1H/t8-;/m0./s1
• InChI Key： NNVLQCWVLLOZNV-QRPNPIFTSA-N
• SMILES： Cl.O(C([C@H](CN)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.1502850g/mol
• Monoisotopic Mass: 296.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Additional information on Boc-Dap-OtBu hydrochloride

Boc-Dap-OtBu Hydrochloride: A Comprehensive Overview

Boc-Dap-OtBu Hydrochloride, also known by its CAS number 1333246-31-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is a hydrochloride salt of Boc-Dap-OtBu, which stands for tert-butoxycarbonyl-N-(tert-butoxycarbonyl)aspartyl-O-tert-butyl. The compound is widely used as an intermediate in peptide synthesis and has garnered attention due to its potential applications in drug development.

The chemical structure of Boc-Dap-OtBu Hydrochloride consists of a central aspartic acid residue with two tert-butoxycarbonyl (Boc) protecting groups and an O-tert-butyl group. These protecting groups are strategically introduced to facilitate controlled deprotection during peptide synthesis. The hydrochloride form ensures the compound is in a stable, water-soluble state, making it suitable for various synthetic procedures.

Recent studies have highlighted the importance of Boc-Dap-OtBu Hydrochloride in the synthesis of bioactive peptides and proteins. Researchers have explored its role in constructing complex peptide frameworks, where precise control over the sequence and stereochemistry is crucial. The use of Boc protecting groups allows for orthogonal deprotection strategies, enabling the synthesis of challenging peptide sequences with high fidelity.

In addition to its role in peptide synthesis, Boc-Dap-OtBu Hydrochloride has been investigated for its potential in drug delivery systems. The compound's ability to serve as a precursor for bioactive molecules makes it a valuable tool in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of cyclic peptides, which exhibit potent biological activities against various disease targets.

The synthesis of Boc-Dap-OtBu Hydrochloride involves a multi-step process that begins with the protection of aspartic acid using Boc reagents. The subsequent introduction of the O-tert-butyl group ensures compatibility with standard solid-phase peptide synthesis protocols. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt, which is then purified and characterized using advanced analytical techniques such as NMR and mass spectrometry.

From an analytical standpoint, Boc-Dap-OtBu Hydrochloride has been thoroughly characterized to ensure its purity and stability. High-resolution mass spectrometry (HRMS) confirms the molecular formula and exact mass, while NMR spectroscopy provides insights into the stereochemistry and electronic environment of the molecule. These analyses are critical for ensuring the reliability of the compound in downstream applications.

In terms of applications, Boc-Dap-OtBu Hydrochloride has found utility in both academic and industrial settings. Academic researchers often use it to explore new synthetic methodologies and investigate the properties of bioactive peptides. Meanwhile, pharmaceutical companies leverage its versatility to develop innovative drug candidates targeting various therapeutic areas, including oncology, infectious diseases, and inflammation.

The growing interest in Boc-Dap-OtBu Hydrochloride can be attributed to its unique combination of chemical stability and functional versatility. Its ability to undergo controlled deprotection under mild conditions makes it an ideal building block for constructing complex molecules. Furthermore, its compatibility with solid-phase synthesis techniques enhances its appeal for large-scale production.

Looking ahead, advancements in synthetic chemistry are expected to further expand the applications of Boc-Dap-OtBu Hydrochloride. Innovations in catalysis and automation are likely to streamline its production process, making it more accessible for researchers worldwide. Additionally, ongoing studies into its biological activity may uncover new therapeutic potentials, solidifying its position as a key compound in modern drug discovery.

In conclusion, Boc-Dap-OtBu Hydrochloride, with its CAS number 1333246-31-3, represents a valuable tool in organic synthesis and drug development. Its unique chemical properties and versatile applications continue to drive research efforts across diverse fields. As scientific understanding deepens, this compound is poised to play an increasingly important role in advancing medical science and improving human health.